CHK-IN-1
CHK-IN-1
CHK-IN-1 is an inhibitor of CHK1 and CHK2, with anti-proliferative activities.
Brand Name:
Vulcanchem
CAS No.:
1278405-51-8
VCID:
VC0006913
InChI:
InChI=1S/C18H18FN5OS.ClH/c19-11-4-1-3-10(7-11)14-8-13-16(26-14)15(17(20)25)23-24-18(13)22-12-5-2-6-21-9-12;/h1,3-4,7-8,12,21H,2,5-6,9H2,(H2,20,25)(H,22,24);1H/t12-;/m0./s1
SMILES:
C1CC(CNC1)NC2=NN=C(C3=C2C=C(S3)C4=CC(=CC=C4)F)C(=O)N.Cl
Molecular Formula:
C₁₈H₁₉ClFN₅OS
Molecular Weight:
407.89
CHK-IN-1
CAS No.: 1278405-51-8
Inhibitors
VCID: VC0006913
Molecular Formula: C₁₈H₁₉ClFN₅OS
Molecular Weight: 407.89
| CAS No. | 1278405-51-8 |
|---|---|
| Product Name | CHK-IN-1 |
| Molecular Formula | C₁₈H₁₉ClFN₅OS |
| Molecular Weight | 407.89 |
| IUPAC Name | 2-(3-fluorophenyl)-4-[[(3S)-piperidin-3-yl]amino]thieno[2,3-d]pyridazine-7-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C18H18FN5OS.ClH/c19-11-4-1-3-10(7-11)14-8-13-16(26-14)15(17(20)25)23-24-18(13)22-12-5-2-6-21-9-12;/h1,3-4,7-8,12,21H,2,5-6,9H2,(H2,20,25)(H,22,24);1H/t12-;/m0./s1 |
| Standard InChIKey | UQMQCIABCNUZPU-YDALLXLXSA-N |
| SMILES | C1CC(CNC1)NC2=NN=C(C3=C2C=C(S3)C4=CC(=CC=C4)F)C(=O)N.Cl |
| Description | CHK-IN-1 is an inhibitor of CHK1 and CHK2, with anti-proliferative activities. |
| Reference | [1]. Novel compounds and therapeutic use thereof for protein kinase inhibition. EP 2477496 A1 |
| Last Modified | Aug 20 2021 |
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